5-chloro-1,3-dimethyl-N-(2-methylsulfanylphenyl)pyrazole-4-sulfonamide

• IUPAC Name: 5-chloro-1,3-dimethyl-N-(2-methylsulfanylphenyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C12H14ClN3O2S2/c1-8-11(12(13)16(2)14-8)20(17,18)15-9-6-4-5-7-10(9)19-3/h4-7,15H,1-3H3
• InChI Key: MQBBIUORJVTUEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)NC2=CC=CC=C2SC)Cl)C
• Molecular Formula: C12H14ClN3O2S2
• Molecular Weight: 331.8 g/mol

Description

The compound “5-chloro-1,3-dimethyl-N-(2-methylsulfanylphenyl)pyrazole-4-sulfonamide” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has a sulfonamide group (-SO2NH2), a chloro group (-Cl), and a methylsulfanylphenyl group attached to the pyrazole ring.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including substitutions, additions, and oxidations. The specific reactions that this compound can undergo would depend on the reactivity of the substituents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some pyrazole derivatives are used as inhibitors for enzymes in biological systems. Without specific information on the intended use of this compound, it’s difficult to predict its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied as a potential drug.